Cas no 139218-75-0 (Phenol, 4-[5-(trifluoromethyl)-2-pyridinyl]-)

• Product Name: Phenol, 4-[5-(trifluoromethyl)-2-pyridinyl]-
• CAS No: 139218-75-0
• MF: C₁₂H₈F₃NO
• MW: 239.19323348999
• MDL: MFCD27944493
• CID: 1263497
• PubChem ID: 135706016
• Update Time: 2025-06-08

Phenol, 4-[5-(trifluoromethyl)-2-pyridinyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[5-(trifluoromethyl)-2-pyridinyl]-
• 139218-75-0
• SCHEMBL1765232
• 4-(5-(trifluoromethyl)pyridin-2-yl)phenol
• DB-138119
• DZYPQPAVZMYBKQ-UHFFFAOYSA-N
• A1-16342
• 4-(5-Trifluoromethyl-pyridin-2-yl)-phenol
• 4-[5-(trifluoromethyl)pyridin-2-yl]phenol
• 4-[5-(Trifluoromethyl)-2-pyridinyl]phenol

• MDL： MFCD27944493
• Inchi： 1S/C12H8F3NO/c13-12(14,15)9-3-6-11(16-7-9)8-1-4-10(17)5-2-8/h1-7,17H
• InChI Key： CYIAUBNLTBBDNE-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)C1C=CC(=CC=1)O)(F)F

Computed Properties

• Exact Mass: 239.05584
• Monoisotopic Mass: 239.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on Phenol, 4-[5-(trifluoromethyl)-2-pyridinyl]-

Recent Advances in the Study of Phenol, 4-[5-(trifluoromethyl)-2-pyridinyl]- (CAS: 139218-75-0) in Chemical Biology and Pharmaceutical Research

Phenol, 4-[5-(trifluoromethyl)-2-pyridinyl]-, with the CAS number 139218-75-0, is a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural and functional properties. Recent studies have explored its potential applications in drug discovery, particularly as a building block for the synthesis of novel bioactive molecules. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical characteristics, biological activities, and therapeutic potential.

The compound's structure, featuring a phenol group linked to a trifluoromethyl-substituted pyridine ring, confers distinct electronic and steric properties that make it a valuable intermediate in medicinal chemistry. Recent synthetic approaches have focused on optimizing the yield and purity of Phenol, 4-[5-(trifluoromethyl)-2-pyridinyl]-, with advancements in catalytic methods and green chemistry techniques. These improvements have facilitated its broader use in high-throughput screening and combinatorial chemistry.

In biological studies, Phenol, 4-[5-(trifluoromethyl)-2-pyridinyl]- has demonstrated promising activity as a modulator of specific enzymatic pathways. For instance, research has identified its role as an inhibitor of kinases involved in inflammatory and oncogenic signaling. The trifluoromethyl group enhances the compound's metabolic stability and binding affinity, making it a candidate for further development into therapeutic agents. Preclinical evaluations have shown efficacy in models of autoimmune diseases and certain cancers, though detailed mechanistic studies are ongoing.

Another area of interest is the compound's potential in agrochemical applications. Its structural motif is found in several pesticides and herbicides, where it contributes to improved pest resistance and environmental stability. Recent patents and publications highlight innovations in formulating derivatives of Phenol, 4-[5-(trifluoromethyl)-2-pyridinyl]- for enhanced bioavailability and target specificity.

Despite these advancements, challenges remain in scaling up production and ensuring cost-effectiveness for industrial applications. Researchers are also investigating the compound's toxicological profile to address potential safety concerns. Collaborative efforts between academia and industry are expected to drive further progress in this area, with a focus on sustainable synthesis and application-specific modifications.

In conclusion, Phenol, 4-[5-(trifluoromethyl)-2-pyridinyl]- (CAS: 139218-75-0) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique properties and broad applicability underscore the importance of continued investigation into its synthesis, biological activity, and therapeutic potential. Future studies will likely explore its integration into next-generation drugs and agrochemicals, paving the way for innovative solutions to pressing health and agricultural challenges.